Cas no 1341805-82-0 (1-propyl-1H-imidazole-2-sulfonyl chloride)

• Product name: 1-propyl-1H-imidazole-2-sulfonyl chloride
• CAS No: 1341805-82-0
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD19622464
• CID: 5244142
• PubChem ID: 63970875

1-propyl-1H-imidazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propyl-1H-imidazole-2-sulfonyl chloride
• 1-Propylimidazole-2-sulfonyl chloride
• 1H-Imidazole-2-sulfonyl chloride, 1-propyl-

• MDL： MFCD19622464
• Inchi： 1S/C6H9ClN2O2S/c1-2-4-9-5-3-8-6(9)12(7,10)11/h3,5H,2,4H2,1H3
• InChI Key： NIHPYKQQEPDQMB-UHFFFAOYSA-N
• SMILES： ClS(C1=NC=CN1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-propyl-1H-imidazole-2-sulfonyl chloride

1-Propyl-1H-Imidazole-2-Sulfonyl Chloride: A Comprehensive Overview

1-Propyl-1H-imidazole-2-sulfonyl chloride (CAS No. 1341805-82-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The imidazole ring in its structure contributes to its unique chemical properties, making it a valuable building block in modern chemistry.

The molecular structure of 1-propyl-1H-imidazole-2-sulfonyl chloride consists of a five-membered imidazole ring with a sulfonyl chloride group attached at the 2-position and a propyl chain at the 1-position. This arrangement imparts both nucleophilic and electrophilic reactivity to the molecule, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in drug discovery and development.

One of the most notable applications of 1-propyl-1H-imidazole-2-sulfonyl chloride is its use in the preparation of sulfonamides. These compounds are integral to the pharmaceutical industry due to their role as inhibitors of various enzymes and receptors. For instance, sulfonamides derived from this compound have been explored for their potential anti-inflammatory and antiviral activities. Researchers have also investigated its utility in click chemistry, where it serves as a reactive partner in the formation of covalent bonds under mild conditions.

In addition to its role in drug discovery, 1-propyl-1H-imidazole-2-sulfonyl chloride has found applications in materials science. Its ability to form stable bonds with other molecules makes it a promising candidate for the development of advanced polymers and coatings. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high reactivity.

The synthesis of 1-propyl-1H-imidazole-2-sulfonyl chloride typically involves multi-step processes that combine nucleophilic aromatic substitution with sulfonation reactions. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced on an industrial scale. The use of microwave-assisted synthesis has emerged as a novel approach, significantly accelerating reaction times while maintaining product quality.

From an environmental perspective, understanding the fate and behavior of 1-propyl-1H-imidazole-2-sulfonyl chloride in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural environments compared to other sulfonyl chlorides. However, further research is needed to assess its long-term impact on aquatic life and soil health.

In conclusion, 1-propyl-1H-imidazole-2-sulfonyl chloride (CAS No. 1341805-82-0) is a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As advancements in synthetic methodologies and green chemistry continue to unfold, this compound is poised to play an even more significant role in shaping the future of chemical research.